Cas no 1261916-58-8 (3-(4-Fluoro-3-trifluoromethylphenyl)-5-trifluoromethylbenzoic acid)
1261916-58-8 structure
Product Name:3-(4-Fluoro-3-trifluoromethylphenyl)-5-trifluoromethylbenzoic acid
CAS No:1261916-58-8
MF:C15H7F7O2
MW:352.2037088871
MDL:MFCD18322518
CID:2763275
PubChem ID:53228337
Update Time:2025-08-05
3-(4-Fluoro-3-trifluoromethylphenyl)-5-trifluoromethylbenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- MFCD18322518
- DTXSID40691870
- 3-(4-FLUORO-3-TRIFLUOROMETHYLPHENYL)-5-TRIFLUOROMETHYLBENZOIC ACID
- 4'-Fluoro-3',5-bis(trifluoromethyl)[1,1'-biphenyl]-3-carboxylic acid
- 3-(4-Fluoro-3-trifluoromethylphenyl)-5-trifluoromethylbenzoic acid, 95%
- 1261916-58-8
- 3-(4-Fluoro-3-trifluoromethylphenyl)-5-trifluoromethylbenzoic acid
-
- MDL: MFCD18322518
- Inchi: 1S/C15H7F7O2/c16-12-2-1-7(6-11(12)15(20,21)22)8-3-9(13(23)24)5-10(4-8)14(17,18)19/h1-6H,(H,23,24)
- InChI Key: HPNUBWDQSRYLMJ-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1C(F)(F)F)C1C=C(C(=O)O)C=C(C(F)(F)F)C=1
Computed Properties
- Exact Mass: 352.03342660Da
- Monoisotopic Mass: 352.03342660Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 24
- Rotatable Bond Count: 2
- Complexity: 460
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 37.3Ų
3-(4-Fluoro-3-trifluoromethylphenyl)-5-trifluoromethylbenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB329795-5 g |
3-(4-Fluoro-3-trifluoromethylphenyl)-5-trifluoromethylbenzoic acid, 95%; . |
1261916-58-8 | 95% | 5g |
€1159.00 | 2023-06-21 | |
| abcr | AB329795-5g |
3-(4-Fluoro-3-trifluoromethylphenyl)-5-trifluoromethylbenzoic acid, 95%; . |
1261916-58-8 | 95% | 5g |
€1159.00 | 2025-02-21 |
3-(4-Fluoro-3-trifluoromethylphenyl)-5-trifluoromethylbenzoic acid Related Literature
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
1261916-58-8 (3-(4-Fluoro-3-trifluoromethylphenyl)-5-trifluoromethylbenzoic acid) Related Products
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